2-({[2-(Methoxycarbonyl)phenyl]amino}carbonyl)cyclohexanecarboxylic acid

Specification

• CAS No.: 361150-98-3
• Molecular Formula: C16H19NO5
• Molecular Weight: 305.32 g/mol
• IUPAC Name: 2-[(2-methoxycarbonylphenyl)carbamoyl]cyclohexane-1-carboxylic acid
• Standard InChI: InChI=1S/C16H19NO5/c1-22-16(21)12-8-4-5-9-13(12)17-14(18)10-6-2-3-7-11(10)15(19)20/h4-5,8-11H,2-3,6-7H2,1H3,(H,17,18)(H,19,20)
• Standard InChI Key: DEAVWQSRBJQFEW-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2CCCCC2C(=O)O
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2CCCCC2C(=O)O

Introduction

2-({[2-(Methoxycarbonyl)phenyl]amino}carbonyl)cyclohexanecarboxylic acid is a complex organic compound with a molecular formula of C16H19NO5 and a molecular weight of 305.32 g/mol. This compound is classified as an amidobenzoic acid derivative, featuring a cyclohexane ring linked to a phenyl ring through an amide bond, with a methoxycarbonyl group attached to the phenyl ring.

Synonyms and Identifiers

This compound is known by several synonyms, including:

• 2-({[2-(methoxycarbonyl)phenyl]amino}carbonyl)cyclohexanecarboxylic acid

• 361150-98-3

• 2-((2-(Methoxycarbonyl)phenyl)carbamoyl)cyclohexane-1-carboxylic acid

• 2-[(2-methoxycarbonylphenyl)carbamoyl]cyclohexane-1-carboxylic acid

• 2-{[2-(methoxycarbonyl)anilino]carbonyl}cyclohexanecarboxylic acid.

Identifiers include PubChem CID 3236789, ChEBI ID CHEBI:111239, and ChEMBL ID CHEMBL1443098.

Biological and Chemical Applications

While specific biological applications of 2-({[2-(Methoxycarbonyl)phenyl]amino}carbonyl)cyclohexanecarboxylic acid are not detailed in the available literature, compounds with similar structures are often explored for their potential in pharmaceuticals and organic synthesis. The presence of an amide bond and a methoxycarbonyl group suggests potential utility in drug design or as intermediates in organic synthesis.

Data Table

Property	Value
Molecular Formula	C16H19NO5
Molecular Weight	305.32 g/mol
XLogP3	2.7
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	5
Topological Polar Surface Area	92.7 Ų